Cas no 106824-78-6 (1-Azabicyclo[2.2.2]octane, 3-(1,2-dibromoethyl)-)

1-Azabicyclo[2.2.2]octane, 3-(1,2-dibromoethyl)- structure
106824-78-6 structure
Product Name:1-Azabicyclo[2.2.2]octane, 3-(1,2-dibromoethyl)-
CAS No:106824-78-6
MF:C9H15Br2N
MW:297.030101060867
CID:1181778
PubChem ID:71334492
Update Time:2025-04-20

1-Azabicyclo[2.2.2]octane, 3-(1,2-dibromoethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.2]octane, 3-(1,2-dibromoethyl)-
    • 3-(1,2-dibromoethyl)-1-azabicyclo[2.2.2]octane
    • DTXSID10762602
    • 106824-78-6
    • Inchi: 1S/C9H15Br2N/c10-5-9(11)8-6-12-3-1-7(8)2-4-12/h7-9H,1-6H2
    • InChI Key: PXIKJZPRJYBXGQ-UHFFFAOYSA-N
    • SMILES: BrC(CBr)C1CN2CCC1CC2

Computed Properties

  • Exact Mass: 294.95715
  • Monoisotopic Mass: 294.95712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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